Cas no 2190-21-8 (1,2-Dilinoleoyl-3-oleoyl-rac-glycerol)

• Product Name: 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol
• CAS No: 2190-21-8
• MF: C₅₇H₁₀₀O₆
• MW: 881.400319099426
• MDL: MFCD00083310
• CID: 249955
• PubChem ID: 329751088
• Update Time: 2025-11-02

1,2-Dilinoleoyl-3-oleoyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

• 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol
• OLL
• 9,12-Octadecadienoicacid (9Z,12Z)-,1,1'-[1-[[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]methyl]-1,2-etha...
• 1,2-Di(cis-9,12-octadecadienoyl)-3-(cis-9-octadecenoyl)-rac-glycerol,OLL
• Sesame Oil Related Compound A
• 2190-21-8
• SCHEMBL2631388
• 9,12-Octadecadienoic acid (9Z,12Z)-, 1-((((9Z)-1-oxo-9-octadecenyl)oxy)methyl)-1,2-ethanediyl ester
• Glyceryl 2,3-dilinoleate-1-oleate
• 2, 3-bis[[(9Z, 12Z)-octadeca-9, 12-dienoyl]oxy]propyl (Z)-octadec-9-enoate
• DTXSID001287930
• 2,3-bis[[(9Z,12Z)-octadeca-9,12-dienoyl]oxy]propyl (Z)-octadec-9-enoate
• PD069742
• 9,12-Octadecadienoic acid (Z,Z)-, 1-(((1-oxo-9-octadecenyl)oxy)methyl)-1,2-ethanediyl ester, (Z)-
• CKD0SUX495
• 1 pound not2-Dilinoleoyl-3-oleoyl-rac-glycerol
• 1,2-Dilinoleoyl-3-olein
• (9Z,9'Z,12Z,12'Z)-3-(Oleoyloxy)propane-1,2-diyl bis(octadeca-9,12-dienoate)
• 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-(1-((((9Z)-1-oxo-9-octadecen-1-yl)oxy)methyl)-1,2-ethanediyl) ester
• 3-Oleo-1,2-dilinolein
• 1,2-Linolein-3-Olein
• UNII-CKD0SUX495
• TG 18:1_18:2_18:2
• 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol, >=98%
• Linolein, 3-oleo-1,2-di-
• 2,3-Dilinoleo-1-olein
• 1-Oleo-2,3-dilinolein
• 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol, analytical standard
• 1,2-dilinoleoyl-3-oleoylglycerol
• VVEBTVMJPTZDHO-WECKWCTPSA-N

• MDL： MFCD00083310
• Inchi： 1S/C57H100O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16,18-19,21,25-30,54H,4-15,17,20,22-24,31-53H2,1-3H3/b19-16-,21-18-,28-25-,29-26-,30-27-
• InChI Key： VVEBTVMJPTZDHO-WECKWCTPSA-N
• SMILES： O(C(CCCCCCC/C=C\C/C=C\CCCCC)=O)C(COC(CCCCCCC/C=C\C/C=C\CCCCC)=O)COC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 880.75200
• Monoisotopic Mass: 880.75199091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 63
• Rotatable Bond Count: 51
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.90000
• LogP: 17.64910

1,2-Dilinoleoyl-3-oleoyl-rac-glycerol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol

Comprehensive Guide to 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol (CAS No. 2190-21-8): Properties, Applications, and Market Insights

1,2-Dilinoleoyl-3-oleoyl-rac-glycerol (CAS No. 2190-21-8) is a structured triglyceride that has garnered significant attention in the fields of nutrition, pharmaceuticals, and cosmetics. This compound, often referred to as a mixed triglyceride, is composed of two linoleic acid (omega-6) molecules and one oleic acid (omega-9) molecule esterified to a glycerol backbone. Its unique molecular structure makes it a valuable ingredient in various applications, particularly in the development of functional foods and skincare products.

The growing interest in structured lipids like 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol is driven by their potential health benefits. Researchers have explored its role in improving lipid metabolism, enhancing bioavailability of fat-soluble vitamins, and supporting skin barrier function. These properties align with current consumer trends favoring clean-label ingredients and plant-based formulations. As more people seek natural alternatives to synthetic additives, this compound has emerged as a promising candidate for innovative product development.

From a chemical perspective, 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol exhibits excellent oxidative stability due to its balanced fatty acid composition. The presence of both polyunsaturated (linoleic) and monounsaturated (oleic) fatty acids contributes to its functional versatility. In food applications, it serves as an emulsifier and texture modifier, while in cosmetic formulations, it acts as an emollient and moisturizing agent. These dual functionalities make it particularly attractive to formulators looking for multifunctional ingredients.

The market for specialty triglycerides like 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol has seen steady growth, fueled by increasing demand from the nutraceutical and personal care industries. Market analysts project continued expansion as manufacturers recognize its potential in developing targeted lipid delivery systems and enhanced bioavailability formulations. Recent innovations in enzymatic synthesis have also made production more efficient and sustainable, addressing concerns about environmental impact in the chemical manufacturing sector.

Quality control and analytical characterization of 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol require advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods ensure purity and confirm the positional distribution of fatty acids on the glycerol backbone, which is crucial for its functional performance. Regulatory compliance varies by application, with food-grade materials requiring different certifications than those used in cosmetic or pharmaceutical products.

Looking ahead, research continues to uncover new potential applications for 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol. Current studies explore its use in lipid nanoparticle formulations for drug delivery and as a component in structured emulsions for functional foods. These developments position this compound as a key player in the evolving landscape of specialty lipids, with applications spanning from clinical nutrition to advanced skincare technologies.

For formulators and product developers, understanding the specific properties of 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol is essential for maximizing its benefits. Its melting profile, solubility characteristics, and compatibility with other ingredients must be carefully considered during product development. Technical datasheets typically provide this information, along with storage recommendations to maintain stability and prevent degradation of this valuable lipid ingredient.

In conclusion, 1,2-Dilinoleoyl-3-oleoyl-rac-glycerol represents an important class of structured triglycerides with diverse applications across multiple industries. Its combination of nutritional benefits and functional properties makes it particularly relevant in today's market, where consumers increasingly demand products that offer both health advantages and superior performance. As research continues to reveal new possibilities for this versatile compound, its role in innovative formulations is likely to expand further in the coming years.